Behenyl erucate Behenyl erucate
Brand Name: Vulcanchem
CAS No.: 18312-32-8
VCID: VC21079200
InChI: InChI=1S/C44H86O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-46-44(45)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20H,3-17,19,21-43H2,1-2H3/b20-18-
SMILES: CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCC=CCCCCCCCC
Molecular Formula: C44H86O2
Molecular Weight: 647.2 g/mol

Behenyl erucate

CAS No.: 18312-32-8

Cat. No.: VC21079200

Molecular Formula: C44H86O2

Molecular Weight: 647.2 g/mol

* For research use only. Not for human or veterinary use.

Behenyl erucate - 18312-32-8

Specification

CAS No. 18312-32-8
Molecular Formula C44H86O2
Molecular Weight 647.2 g/mol
IUPAC Name docosyl (Z)-docos-13-enoate
Standard InChI InChI=1S/C44H86O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-46-44(45)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20H,3-17,19,21-43H2,1-2H3/b20-18-
Standard InChI Key MQSDOCWFPKXZGN-ZZEZOPTASA-N
Isomeric SMILES CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCC/C=C\CCCCCCCC
SMILES CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCC=CCCCCCCCC
Canonical SMILES CCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCC=CCCCCCCCC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator